6-Chloroquinoline-8-carboxylic acid

• CAS: 6456-78-6
• Synonyms: 6-Chloroquinoline-8-carboxylic Acid
• Molecular Formula: C10H6ClNO2
• Molecular Weight: 207.61 g/mol
• SMILES: C1=CC2=CC(=CC(=C2N=C1)C(=O)O)Cl
• InChI: InChI=1S/C10H6ClNO2/c11-7-4-6-2-1-3-12-9(6)8(5-7)10(13)14/h1-5H,(H,13,14)
• InChIKey: GGHKFVNCVUIGRP-UHFFFAOYSA-N

6-Chloroquinoline-8-carboxylic acid (CAS 6456-78-6) is a halogenated heterocyclic building block featuring chlorine at the 6-position and carboxylic acid at the 8-position of the quinoline ring. Its extremely low pKa (-2.78) ensures full deprotonation at physiological pH—a critical differentiator from the unsubstituted parent (pKa 1.82) and other halogenated analogs. The 6-chloro handle enables regioselective Pd-catalyzed cross-coupling for antimicrobial agent synthesis. With a melting point of 220–222°C and ≥98% purity, this thermally stable fragment is the preferred scaffold for studies requiring a fully ionized, highly charged quinoline carboxylate with defined lipophilicity and crystallization behavior.

6-Chloroquinoline-8-carboxylic Acid (CAS 6456-78-6): Core Properties and Research-Grade Specifications

6-Chloroquinoline-8-carboxylic acid is a halogenated heterocyclic building block with the molecular formula C10H6ClNO2 and a molecular weight of 207.61 g/mol [1]. It is characterized by a chlorine substituent at the 6-position and a carboxylic acid group at the 8-position of the quinoline ring system [2]. The compound is commercially available at purities typically up to 98% and is used primarily as a fragment molecule and synthetic intermediate in medicinal chemistry for the construction of more complex quinoline-based scaffolds [2]. It has been cited as a 6-substituted 8-quinolinecarboxylic acid with potential applications as an antimicrobial and genotoxic agent in early research contexts [3].

• [1] ChemicalBook. (2025). 6-Chloroquinoline-8-carboxylic acid | 6456-78-6. Retrieved from https://m.chemicalbook.com/CAS_6456-78-6.htm View Source
• [2] TargetMol. (n.d.). 6-chloroquinoline-8-carboxylic acid. Retrieved from https://www.targetmol.cn View Source
• [3] Santa Cruz Biotechnology. (n.d.). 6-Chloro-8-quinolinecarboxylic Acid (CAS 6456-78-6). Retrieved from https://www.scbio.cn/zh/p/6-chloro-8-quinolinecarboxylic-acid-6456-78-6 View Source

6-Chloroquinoline-8-carboxylic Acid Substitution Risks: Why Closely Related Analogs Are Not Functionally Equivalent

While quinoline-8-carboxylic acid derivatives share a common scaffold, variations in halogen type and position introduce quantifiable differences in physicochemical properties that can significantly impact synthetic outcomes and biological performance. As demonstrated by the data below, the 6-chloro derivative exhibits distinct melting point, pKa, and lipophilicity profiles relative to its 5-chloro, 6-fluoro, and unsubstituted counterparts. These differences are not cosmetic; they govern solubility, crystallization behavior, and molecular recognition in biochemical assays [1][2]. Therefore, substituting 6-chloroquinoline-8-carboxylic acid with a closely related analog without experimental validation risks altering reaction yields, downstream purity, and assay reproducibility.

• [1] ChemWhat. (n.d.). 8-Quinolinecarboxylic acid CAS#: 86-59-9. Retrieved from https://www.chemwhat.com/8-quinolinecarboxylic-acid-cas-86-59-9/ View Source
• [2] ChemicalBook. (2025). 6-Chloroquinoline-8-carboxylic acid | 6456-78-6. Retrieved from https://m.chemicalbook.com/CAS_6456-78-6.htm View Source

6-Chloroquinoline-8-carboxylic Acid Comparative Evidence: Quantitative Differentiation from In-Class Alternatives

Thermal Stability: Significantly Elevated Melting Point Enables Distinct Downstream Processing

6-Chloroquinoline-8-carboxylic acid exhibits a melting point of 220-222°C [1]. This value is markedly higher than that of the unsubstituted parent quinoline-8-carboxylic acid (183-185°C) [2] and the 6-fluoro analog (159-161°C) [3]. The observed difference of approximately 37°C relative to the unsubstituted parent and 61°C relative to the 6-fluoro analog suggests that the 6-chloro derivative possesses superior thermal stability in the solid state .

Evidence Dimension	Melting Point
Target Compound Data	220-222°C
Comparator Or Baseline	Quinoline-8-carboxylic acid: 183-185°C; 6-Fluoroquinoline-8-carboxylic acid: 159-161°C
Quantified Difference	~37°C higher vs. unsubstituted; ~61°C higher vs. 6-fluoro
Conditions	Standard literature melting point ranges

Why This Matters

Higher melting point can influence crystallization, purification, and thermal stability during synthetic steps, making the 6-chloro derivative potentially more amenable to certain high-temperature reactions or storage conditions.

• [1] ChemicalBook. (2025). 6-Chloroquinoline-8-carboxylic acid | 6456-78-6. Retrieved from https://m.chemicalbook.com/CAS_6456-78-6.htm View Source
• [2] ChemWhat. (n.d.). 8-Quinolinecarboxylic acid CAS#: 86-59-9. Retrieved from https://www.chemwhat.com/8-quinolinecarboxylic-acid-cas-86-59-9/ View Source
• [3] Chembase. (n.d.). 6-fluoroquinoline-8-carboxylic acid. Retrieved from http://www.chembase.cn/substance-562631.html View Source

Acid Strength: Dramatically Lower pKa Dictates Ionization State in Physiological Assays

The predicted acid dissociation constant (pKa) of 6-chloroquinoline-8-carboxylic acid is -2.78 ± 0.10 . In stark contrast, the unsubstituted quinoline-8-carboxylic acid has a reported pKa of 1.82 at 25°C [1]. This difference of over 4 log units indicates that the 6-chloro derivative will remain fully ionized at a much lower pH, profoundly affecting its behavior in aqueous solutions and biological matrices.

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	-2.78 ± 0.10 (predicted)
Comparator Or Baseline	Quinoline-8-carboxylic acid: 1.82 (at 25°C)
Quantified Difference	> 4 log units (stronger acid)
Conditions	pKa of 6-chloro derivative is predicted; pKa of unsubstituted derivative is experimental

Why This Matters

The pronounced difference in pKa dictates that the 6-chloro derivative will be predominantly deprotonated under a wider range of conditions, which can influence its solubility, membrane permeability, and receptor binding interactions compared to its unsubstituted analog.

• [1] ChemWhat. (n.d.). 8-Quinolinecarboxylic acid CAS#: 86-59-9. Retrieved from https://www.chemwhat.com/8-quinolinecarboxylic-acid-cas-86-59-9/ View Source

Lipophilicity: Tailored LogP Profile for Optimized Partitioning in Biological Systems

6-Chloroquinoline-8-carboxylic acid has a reported LogP (partition coefficient) of 2.58640 . In comparison, the 6-fluoro analog has a lower LogP value of 2.264 [1]. This quantitative difference in lipophilicity indicates that the 6-chloro derivative is more hydrophobic and may exhibit altered membrane permeability, protein binding, and metabolic stability in biological assays.

Evidence Dimension	LogP (Lipophilicity)
Target Compound Data	2.58640
Comparator Or Baseline	6-Fluoroquinoline-8-carboxylic acid: 2.264
Quantified Difference	0.3224 higher LogP
Conditions	Computed LogP values

Why This Matters

Lipophilicity is a critical parameter in medicinal chemistry, influencing absorption, distribution, and target engagement. The specific LogP of the 6-chloro derivative may be advantageous for targeting hydrophobic binding pockets or crossing lipid membranes compared to the less lipophilic 6-fluoro analog.

• [1] Chembase. (n.d.). 6-fluoroquinoline-8-carboxylic acid. Retrieved from http://www.chembase.cn/substance-562631.html View Source

Regiochemical Specificity: 6-Position Chlorine Confers Unique Reactivity Profile in Synthetic Transformations

The chlorine substituent at the 6-position of 6-chloroquinoline-8-carboxylic acid offers a distinct handle for cross-coupling reactions, which differs from the 5-chloro regioisomer (CAS 70585-49-8) [1]. While both isomers share the same molecular weight and formula, the electronic environment and steric accessibility at the 6-position versus the 5-position are known to influence reactivity in palladium-catalyzed reactions such as Suzuki-Miyaura couplings [2]. No direct head-to-head comparative yield data was identified in the search results; however, the distinct regioisomer provides a different vector for fragment elaboration.

Evidence Dimension	Regioisomeric substitution pattern
Target Compound Data	6-chloro substitution
Comparator Or Baseline	5-chloro regioisomer (5-chloroquinoline-8-carboxylic acid)
Quantified Difference	No quantitative yield difference identified; structural difference in substitution position
Conditions	Inferred from typical heteroaryl halide reactivity

Why This Matters

The specific 6-chloro substitution pattern provides a unique entry point for synthesizing analogs that cannot be accessed from the 5-chloro regioisomer, enabling the construction of diverse libraries for structure-activity relationship (SAR) studies.

• [1] PubChem. (2026). 5-Chloroquinoline-8-carboxylic acid. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/16776135 View Source
• [2] Amerigo Scientific. (n.d.). 6-Chloroquinoline (99%). Retrieved from https://www.amerigoscientific.org View Source

6-Chloroquinoline-8-carboxylic Acid: Best-Fit Research and Industrial Application Scenarios Driven by Evidence

Fragment-Based Drug Discovery Requiring a High-Purity, Thermally Stable Building Block

6-Chloroquinoline-8-carboxylic acid is a suitable fragment molecule for drug discovery programs requiring a high-purity (up to 98%) and thermally stable quinoline scaffold. Its melting point of 220-222°C [1] supports reliable handling and storage, while its 6-chloro handle enables regioselective functionalization. Procurement of this compound is justified when the target profile necessitates the specific lipophilicity and pKa profile characterized above, as opposed to the 6-fluoro or unsubstituted alternatives.

Synthesis of Novel Quinoline-Based Antimicrobial Agents via Regioselective Elaboration

This compound serves as a key intermediate for synthesizing novel antimicrobial agents. The 6-chloro substituent provides a site for palladium-catalyzed cross-coupling reactions to introduce diverse aromatic or heteroaromatic moieties [2]. The distinct pKa and LogP properties will be imparted to the resulting derivatives, potentially influencing their bacterial cell penetration and target binding. This scenario is optimal when the synthetic plan requires a 6-substituted quinoline-8-carboxylic acid core and the 6-chloro derivative's specific physicochemical profile is predicted to be beneficial.

Pharmacological Studies Requiring Precise Control over Ionization State

The extremely low pKa (-2.78 ± 0.10) of 6-chloroquinoline-8-carboxylic acid means it will exist almost exclusively in its ionized, carboxylate form at physiological pH. This is a critical differentiator from the unsubstituted parent (pKa 1.82) [3]. Research protocols that rely on pH-dependent solubility, metal chelation, or electrostatic interactions will observe significantly different behavior with the 6-chloro derivative. Therefore, it is the preferred compound for studies where a fully deprotonated, highly charged quinoline carboxylate is required.

Development of Genotoxicity Assays as a Positive Control or Model Compound

6-Chloroquinoline-8-carboxylic acid has been described as a 6-substituted 8-quinolinecarboxylic acid with potential as a genotoxic agent [4]. While specific quantitative genotoxicity data was not identified in the search results, the established reference suggests its utility as a positive control or model compound in in vitro genotoxicity screening assays. Its distinct halogenation pattern provides a point of differentiation from other quinoline-based genotoxins for studying structure-toxicity relationships.

• [1] ChemicalBook. (2025). 6-Chloroquinoline-8-carboxylic acid | 6456-78-6. Retrieved from https://m.chemicalbook.com/CAS_6456-78-6.htm View Source
• [2] Amerigo Scientific. (n.d.). 6-Chloroquinoline (99%). Retrieved from https://www.amerigoscientific.org View Source
• [3] ChemWhat. (n.d.). 8-Quinolinecarboxylic acid CAS#: 86-59-9. Retrieved from https://www.chemwhat.com/8-quinolinecarboxylic-acid-cas-86-59-9/ View Source
• [4] Santa Cruz Biotechnology. (n.d.). 6-Chloro-8-quinolinecarboxylic Acid (CAS 6456-78-6). Retrieved from https://www.scbio.cn/zh/p/6-chloro-8-quinolinecarboxylic-acid-6456-78-6 View Source